Cas no 36965-96-5 ((2R,3R,4S,5R)-2-[6-(butylsulfanylamino)purin-9-yl]-5-(hydroxymethyl)tetrahydrofuran-3,4-diol)

• Product Name: (2R,3R,4S,5R)-2-[6-(butylsulfanylamino)purin-9-yl]-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• CAS No: 36965-96-5
• MF: C₁₄H₂₁N₅O₄S
• MW: 355.41264128685
• CID: 1480222
• PubChem ID: 10689555
• Update Time: 2025-04-21

(2R,3R,4S,5R)-2-[6-(butylsulfanylamino)purin-9-yl]-5-(hydroxymethyl)tetrahydrofuran-3,4-diol Chemical and Physical Properties

Names and Identifiers

• (2R,3R,4S,5R)-2-[6-(butylsulfanylamino)purin-9-yl]-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• adenosine, N-(butylthio)-
• N-(Butylsulfanyl)adenosine
• LogP
• (2R,3R,4S,5R)-2-(6-amino-2-butylsulfanylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• BDBM50335293
• Adenosine, 2-(butylthio)-
• n-Butylthioadenosine
• (2R,3R,4S,5R)-2-(6-amino-2-(butylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• IVH
• 36965-96-5
• Q27461563
• DTXSID50190460
• 3pn1
• 2-(Butylsulfanyl)adenosine
• CHEMBL1233689

• Inchi： 1S/C14H21N5O4S/c1-2-3-4-24-14-17-11(15)8-12(18-14)19(6-16-8)13-10(22)9(21)7(5-20)23-13/h6-7,9-10,13,20-22H,2-5H2,1H3,(H2,15,17,18)/t7-,9-,10-,13-/m1/s1
• InChI Key： JUZWTKSKLZRPBL-QYVSTXNMSA-N
• SMILES： S(CCCC)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

• Exact Mass: 355.13163
• Monoisotopic Mass: 355.13142534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 165Ų

Experimental Properties

• PSA: 125.55